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Compound of Interest

Compound Name: IMR-1

Cat. No.: B3489926

For researchers and scientists in the field of drug development, ensuring the safe handling and
disposal of chemical compounds is paramount. This document provides a comprehensive,
step-by-step guide to the proper disposal procedures for IMR-1, a small molecule inhibitor of
Notch transcriptional activation.[1][2] Adherence to these protocols is critical for maintaining

laboratory safety and regulatory compliance.

IMR-1 Chemical and Safety Data

IMR-1 is utilized in laboratory settings for cancer research.[3] While specific, detailed disposal
instructions are not readily available in public literature, its known properties allow for the
formulation of a safe disposal plan based on standard chemical waste management principles.
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Property Value Source

2-[2-Methoxy-4-[(4-0x0-2-
thioxo-5-

Synonyms R [1]
thiazolidinylidene)methyl]phen

oxy]-acetic acid ethyl ester

Molecular Formula C15H15N0O5S2 [1]
Molecular Weight 353.4 g/mol [1]
Form Solid powder [1]

Soluble in DMSO (up to 45
Solubility mg/ml), Ethanol (up to 9 mg/ml  [1]

with warming)

Store desiccated at -20°C for

up to 1 year. Solutions can be
Storage [1]

stored at -20°C forup to 1

month.

For research use only. Not for

medical, veterinary, diagnostic,
Usage therapeutic, or cosmetic [1]

procedures. Not for human or

animal consumption.

Experimental Protocols: IMR-1 Disposal Procedures

The following protocols outline the necessary steps for the safe disposal of IMR-1 in both solid
and solution forms. These are general guidelines; always consult your institution's
Environmental Health and Safety (EHS) department for specific requirements.

1. Waste ldentification and Segregation:

e Solid IMR-1 Waste: This includes expired or unused pure IMR-1 powder, as well as grossly
contaminated personal protective equipment (PPE) such as gloves and weigh boats.
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Liquid IMR-1 Waste: This category includes solutions of IMR-1, typically in solvents like
DMSO or ethanol.[1] It also encompasses contaminated labware that cannot be effectively
decontaminated.

Sharps Waste: Any needles, syringes, or other sharp objects contaminated with IMR-1 must
be disposed of in a designated sharps container.

. Solid IMR-1 Disposal Protocol:

Container Selection: Use a designated, leak-proof, and clearly labeled solid chemical waste
container. The container must be compatible with the chemical properties of IMR-1.

Packaging:
o Ensure the original container of solid IMR-1 is securely sealed.
o Place the sealed original container into the designated solid chemical waste container.

o Contaminated items such as weigh boats and gloves should be double-bagged in clear
plastic bags before being placed in the solid waste container.

Labeling: Affix a hazardous waste label to the container. The label must include:

o The full chemical name: 2-[2-Methoxy-4-[(4-ox0-2-thioxo-5-
thiazolidinylidene)methyl]phenoxy]-acetic acid ethyl ester

o The CAS Number: 310456-65-6[1]

o The concentration and quantity of the waste.

o The date of accumulation.

o The name of the principal investigator and the laboratory location.

Storage: Store the waste container in a designated, secure area within the laboratory, away
from incompatible materials.

Pickup: Arrange for waste pickup through your institution's EHS department.
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3. Liquid IMR-1 Disposal Protocol:

o Container Selection: Use a designated, leak-proof, and shatter-resistant liquid chemical
waste container. Ensure the container is compatible with the solvent used (e.g., a high-
density polyethylene container for DMSO or ethanol solutions).

e Collection:

o Carefully pour the IMR-1 solution into the liquid waste container using a funnel to prevent
spills.

o Do not mix incompatible waste streams. Dedicate a container specifically for halogenated
or non-halogenated solvents containing IMR-1, as per your institution's guidelines.

e Labeling: Label the liquid waste container with a hazardous waste tag detailing:

[¢]

All chemical constituents by their full name (e.g., IMR-1, Dimethyl sulfoxide).

o

The percentage of each component.

The total volume.

[e]

o

The date of accumulation.

[¢]

The principal investigator's name and laboratory information.

o Storage: Keep the liquid waste container securely capped and stored in a secondary
containment bin within a designated waste accumulation area.

e Pickup: Schedule a waste pickup with your institution's EHS department once the container
is nearing its fill capacity (typically 80-90% full).

Visualizing the IMR-1 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of IMR-1 waste.
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Caption: Workflow for the safe disposal of solid and liquid IMR-1 waste.

By following these procedures and consulting with your local EHS experts, you can ensure the
safe and compliant disposal of IMR-1, contributing to a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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